4-benzyl-N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-benzyl-N-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C26H24N4O2S2/c1-17-8-13-22(18(2)14-17)27-23(31)16-33-26-30-29-25(34-26)28-24(32)21-11-9-20(10-12-21)15-19-6-4-3-5-7-19/h3-14H,15-16H2,1-2H3,(H,27,31)(H,28,29,32)
• InChI Key: PVBBKELLIYIDIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)CC4=CC=CC=C4)C
• Molecular Formula: C26H24N4O2S2
• Molecular Weight: 488.6 g/mol

Description

4-benzyl-N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C26H24N4O2S2 and its molecular weight is 488.62. The purity is usually 95%.
BenchChem offers high-quality 4-benzyl-N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-benzyl-N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

• Compounds containing a thiadiazole scaffold and benzamide groups, similar to the compound , have shown promising in vitro anticancer activity against human cancer cell lines like melanoma, leukemia, cervical cancer, and breast cancer. The synthesis of these compounds involved microwave irradiation, and their structures were confirmed through various spectral studies. Notably, some synthesized hybrids exhibited anticancer activity with GI50 values comparable to the standard drug Adriamycin (Tiwari et al., 2017).

Antiallergy Activity

• A series of N-(4-substituted-thiazolyl)oxamic acid derivatives, structurally related to the compound of interest, were synthesized and tested for antiallergy activity. Many of these analogues demonstrated significant potency in inhibiting allergic reactions in animal models, surpassing the effects of disodium cromoglycate, a known antiallergy agent (Hargrave et al., 1983).

Corrosion Inhibition

• Benzothiazole derivatives have been synthesized to study their effect in inhibiting steel corrosion in acidic solutions. These compounds have demonstrated superior stability and higher inhibition efficiencies, suggesting their potential use as corrosion inhibitors (Hu et al., 2016).

Antibacterial Agents

• Novel analogs of benzothiazolyl-pyrazole derivatives have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds also exhibited non-cytotoxic concentrations in cytotoxicity assays against mammalian cell lines, highlighting their potential as antibacterial agents (Palkar et al., 2017).

Carbonic Anhydrase Inhibition

• Compounds with a thiadiazole structure have been investigated as inhibitors of carbonic anhydrases, key enzymes in many physiological processes. Some of these compounds inhibited carbonic anhydrase isoforms in the low micromolar to nanomolar range, suggesting their potential use in related therapeutic applications (Ulus et al., 2016).

Nematocidal Activity

• Certain thiadiazole amide derivatives have been synthesized and evaluated for their nematocidal activities, with some compounds showing high mortality rates against Bursaphelenchus xylophilus, a significant agricultural pest (Liu et al., 2022).